Cas no 29869-07-6 (1-(adamantane-1-carbonyl)piperazine hydrochloride)

• Product Name: 1-(adamantane-1-carbonyl)piperazine hydrochloride
• CAS No: 29869-07-6
• MF: C₁₅H₂₅ClN₂O
• MW: 284.824803113937
• MDL: MFCD09763782
• CID: 3157236
• PubChem ID: 17233942
• Update Time: 2025-05-24

1-(adamantane-1-carbonyl)piperazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3r,5r,7r)-adamantan-1-yl(piperazin-1-yl)methanone hydrochloride
• 1-(adamantane-1-carbonyl)piperazine hydrochloride
• 986-498-9
• 1-adamantyl(piperazin-1-yl)methanone;hydrochloride
• 29869-07-6
• 1-(1-adamantylcarbonyl)piperazine hydrochloride
• CS-0245639
• Z317046546
• F2199-0255
• 1-(adamantane-1-carbonyl)piperazinehydrochloride
• AKOS026700361
• EN300-30775

• MDL： MFCD09763782
• Inchi： 1S/C15H24N2O.ClH/c18-14(17-3-1-16-2-4-17)15-8-11-5-12(9-15)7-13(6-11)10-15;/h11-13,16H,1-10H2;1H
• InChI Key： RDADYMRYTSZHLO-UHFFFAOYSA-N
• SMILES： Cl.O=C(C12CC3CC(CC(C3)C1)C2)N1CCNCC1

Computed Properties

• Exact Mass: 284.1655411Da
• Monoisotopic Mass: 284.1655411Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 318
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Additional information on 1-(adamantane-1-carbonyl)piperazine hydrochloride

1-(Adamantane-1-carbonyl)piperazine Hydrochloride: A Comprehensive Overview

1-(Adamantane-1-carbonyl)piperazine hydrochloride, also known by its CAS registry number CAS No. 29869-07-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines the adamantane moiety with a piperazine ring, resulting in a molecule with potential applications in drug design and material science. Recent advancements in synthetic methodologies and computational modeling have shed new light on its properties and potential uses.

The synthesis of 1-(adamantane-1-carbonyl)piperazine hydrochloride involves a multi-step process that typically begins with the preparation of the adamantane derivative. The key step involves the coupling of adamantane carboxylic acid with piperazine, followed by protonation to yield the hydrochloride salt. This process has been optimized in recent studies to improve yield and purity, making it more accessible for research purposes. The compound's stability under various conditions has also been extensively studied, revealing its suitability for use in both laboratory and industrial settings.

From a pharmacological perspective, 1-(adamantane-1-carbonyl)piperazine hydrochloride has shown promise as a potential lead compound in drug discovery. Its unique structure endows it with interesting biological activities, including anti-inflammatory and antioxidant properties. Recent research has explored its ability to modulate cellular signaling pathways, particularly those involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. These findings suggest that the compound could serve as a template for developing novel therapeutic agents.

In addition to its pharmacological applications, 1-(adamantane-1-carbonyl)piperazine hydrochloride has also garnered attention in materials science due to its rigid and stable structure. Its adamantane component contributes to high thermal stability and mechanical strength, making it a candidate for advanced materials such as high-performance polymers and nanocomposites. Researchers have recently investigated its potential as a building block for self-assembling materials, which could find applications in electronics and sensors.

The study of CAS No. 29869-07-6 has also benefited from advancements in computational chemistry. Molecular modeling techniques have provided insights into the compound's electronic structure, reactivity, and interaction with biological systems. These computational studies have guided experimental efforts, leading to a deeper understanding of the compound's properties and behavior under different conditions.

In conclusion, 1-(adamantane-1-carbonyl)piperazine hydrochloride, or CAS No. 29869-07-6, represents a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with recent research advancements, positions it as a valuable tool in both academic and industrial settings. As ongoing studies continue to uncover new aspects of its properties and potential uses, this compound is likely to play an increasingly important role in future innovations.